Cas no 1691159-86-0 (3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 1691159-86-0
• MF: C₇H₈BrF₂NS
• MW: 256.110926628113
• CID: 6147766
• PubChem ID: 103516572
• Update Time: 2025-06-11

3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine
• 1691159-86-0
• EN300-1713797

• Inchi： 1S/C7H8BrF2NS/c8-4-1-5(12-3-4)2-6(11)7(9)10/h1,3,6-7H,2,11H2
• InChI Key： CLMLZYUFFYUCAD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 254.95289g/mol
• Monoisotopic Mass: 254.95289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine

Research Briefing on 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS: 1691159-86-0) in Chemical Biology and Pharmaceutical Applications

3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS: 1691159-86-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromothiophene and difluoropropanamine moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of specific biological targets, particularly in the central nervous system (CNS) and oncology.

The synthesis of 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine involves a multi-step process, with the bromothiophene ring serving as a key pharmacophore. The presence of the difluoropropanamine group enhances its metabolic stability and bioavailability, as demonstrated in recent pharmacokinetic studies. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and confirm its purity, which is critical for subsequent biological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, this compound was identified as a potent inhibitor of monoamine transporters, particularly the dopamine and serotonin transporters (DAT and SERT). The research highlighted its high selectivity and binding affinity, which could pave the way for developing new treatments for neuropsychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD). The study also noted its favorable blood-brain barrier permeability, a crucial factor for CNS-targeted therapeutics.

Another significant application of 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine is in oncology. Preliminary in vitro studies have shown its efficacy in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The bromothiophene moiety is believed to interact with specific oncogenic proteins, disrupting their function. Further investigations are underway to explore its mechanism of action and potential synergies with existing anticancer agents.

Despite its promising attributes, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index. For instance, researchers are exploring the replacement of the bromine atom with other halogens or functional groups to improve potency and reduce toxicity. These modifications are being evaluated using computational modeling and high-throughput screening assays.

In conclusion, 3-(4-bromothiophen-2-yl)-1,1-difluoropropan-2-amine (CAS: 1691159-86-0) represents a versatile scaffold with significant potential in both neuroscience and oncology. Ongoing research aims to further elucidate its biological mechanisms and translate these findings into clinical applications. The compound's unique structural features and promising preliminary data warrant continued investigation, positioning it as a key player in the next generation of targeted therapies.